Cas no 90646-02-9 (Cyclopentanone, 2-(butylthio)-)

• Product Name: Cyclopentanone, 2-(butylthio)-
• CAS No: 90646-02-9
• MF: C₉H₁₆OS
• MW: 172.287741661072
• CID: 788510
• PubChem ID: 22931396
• Update Time: 2025-04-19

Cyclopentanone, 2-(butylthio)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2-(butylthio)-
• 2-butylsulfanylcyclopentan-1-one
• 2-Butylthiocyclopentanone
• SCHEMBL1041291
• DTXSID90629007
• 90646-02-9
• HDMMBBZMQHPJIY-UHFFFAOYSA-N
• 2-(BUTYLSULFANYL)CYCLOPENTAN-1-ONE

• Inchi： 1S/C9H16OS/c1-2-3-7-11-9-6-4-5-8(9)10/h9H,2-7H2,1H3
• InChI Key： HDMMBBZMQHPJIY-UHFFFAOYSA-N
• SMILES： S(CCCC)C1C(CCC1)=O

Computed Properties

• Exact Mass: 172.09218630g/mol
• Monoisotopic Mass: 172.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.4Ų